Cas no 15492-49-6 (Scandium(III)-2,2,6,6-tetramethyl-3,5-heptanedionat)

• Product Name: Scandium(III)-2,2,6,6-tetramethyl-3,5-heptanedionat
• CAS No: 15492-49-6
• MF: C₃₃H₆₀O₆Sc
• MW: 597.781821250916
• MDL: MFCD00169875
• CID: 87558
• PubChem ID: 6013458
• Update Time: 2025-04-18

Scandium(III)-2,2,6,6-tetramethyl-3,5-heptanedionat Chemical and Physical Properties

Names and Identifiers

• Scandium(III)-2,2,6,6-tetramethyl-3,5-heptanedionat
• Tris(2,2,6,6,-tetramethyl-3,5-heptanedionato)scandium
• Scandiumtetramethylheptanedionat
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)scandium(III)
• SCANDIUM III 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• SCANDIUM(III) 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE, hydrate
• Phosphorodiamidothioic acid,tetramethyl-,S-butyl ester
• S-Butyl tetramethylphosphorodiamidothioate
• S-Butyl-tetramethylphosphordiamidothioat
• scandium dipivaloyl methanate
• scandium tetra-methyl heptanedionate
• 15492-49-6
• Scandium(III) tris(2,2,6,6-tetramethyl-3,5-heptanedionate) hydrate, >=99.9% trace metals basis
• MFCD00169875
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)scandium(III), 99% (99.9%-Sc) (REO) [Sc(TMHD)3]
• ?TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)SCANDIUM(III)
• (Z)-5-Hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;scandium
• G86289
• Scandium(III) tris(2,2,6,6-tetramethyl-3,5-heptanedionate)

• MDL： MFCD00169875
• Inchi： 1S/3C11H20O2.Sc/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/b3*8-7-;
• InChI Key： DTXBDJFPVKQCCF-LWTKGLMZSA-N
• SMILES： [Sc].O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 594.37100
• Monoisotopic Mass: 597.394897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.6±0.1 g/cm3
• Melting Point: 152-154 °C(lit.)
• Boiling Point: 275°C
• Flash Point: 275°C
• Solubility: Soluble in ethyl acetate
• PSA: 78.90000
• LogP: 9.03750
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Scandium(III)-2,2,6,6-tetramethyl-3,5-heptanedionat Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)